2-hydroxy-1-naphthaldehyde (5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)hydrazone

• IUPAC Name: 3-[(2E)-2-[(2-hydroxynaphthalen-1-yl)methylidene]hydrazinyl]-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C14H11N5O2/c20-12-6-5-9-3-1-2-4-10(9)11(12)7-15-18-14-17-13(21)8-16-19-14/h1-8,20H,(H2,17,18,19,21)/b15-7+
• InChI Key: AEWPVFDJIWNVFX-VIZOYTHASA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2C=NNC3=NN=CC(=O)N3)O
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC(=C2/C=N/NC3=NN=CC(=O)N3)O
• Molecular Formula: C14H11N5O2
• Molecular Weight: 281.27 g/mol

Description

“2-hydroxy-1-naphthaldehyde (5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)hydrazone” is a complex organic compound. The 2-hydroxy-1-naphthaldehyde component is a colorless needle or prismatic crystal. It is used as a reagent in the synthesis of naphthofurancarboxamides as melanin concentrating hormone receptor 1 antagonists.

Synthesis Analysis

The synthesis of 2-hydroxy-1-naphthaldehyde involves the reaction of 2-naphthol with chloroform. The synthesis of the hydrazone component could involve the reaction of 2-hydroxy-1-naphthaldehyde with hydrazine.

Molecular Structure Analysis

The molecular structure of 2-hydroxy-1-naphthaldehyde is represented by the linear formula HOC10H6CHO. The molecular weight is 172.18. The InChI key is NTCCNERMXRIPTR-UHFFFAOYSA-N.

Chemical Reactions Analysis

2-hydroxy-1-naphthaldehyde is used in Merrified-type synthesis to determine free amino acid groups in polymers. It reacts with diethyl malonate in the presence of acetic anhydride to form a fluorescent whitening agent PEB.

Physical and Chemical Properties Analysis

2-hydroxy-1-naphthaldehyde has a melting point of 76-80 °C (lit.) and a boiling point of 192 °C/27 mmHg (lit.). It is soluble in chloroform and methanol, but not in water.

Safety and Hazards

The compound is classified as Aquatic Acute 1 - Aquatic Chronic 1. It is recommended to use personal protective equipment as required and to prevent the product from entering drains.